molecular formula C8H14N2OS B8351933 2-(N,N-Diethylamino)-4-(hydroxymethyl)thiazole CAS No. 126534-23-4

2-(N,N-Diethylamino)-4-(hydroxymethyl)thiazole

Cat. No.: B8351933
CAS No.: 126534-23-4
M. Wt: 186.28 g/mol
InChI Key: OVPQVCQZVHHJRX-UHFFFAOYSA-N
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Description

2-(N,N-Diethylamino)-4-(hydroxymethyl)thiazole is a useful research compound. Its molecular formula is C8H14N2OS and its molecular weight is 186.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

126534-23-4

Molecular Formula

C8H14N2OS

Molecular Weight

186.28 g/mol

IUPAC Name

[2-(diethylamino)-1,3-thiazol-4-yl]methanol

InChI

InChI=1S/C8H14N2OS/c1-3-10(4-2)8-9-7(5-11)6-12-8/h6,11H,3-5H2,1-2H3

InChI Key

OVPQVCQZVHHJRX-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1=NC(=CS1)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 3.14 ml of lithium aluminum hydride in toluene was diluted in a dry flask under N2 atmosphere with 30 ml of THF. The resulting mixture was cooled to 0° C. and treated dropwise with a solution of 1.43 g (6.28 mmol) of ethyl 2-(N,N-diethylamino)thiazole-4-carboxylate in 5 ml of THF. After addition, the solution was allowed to warm slowly to ambient temperature, stirred for 1 h, recooled to 0° C., and treated with a small amount of aqueous Rochelle's salt followed by ethyl acetate. After stirring, the slurry was filtered, washed with additional ethyl acetate, and the combined filtrates were concentrated in vacuo. The residue was purified by silica gel chromatography using methanol in chloroform to provide 0.864 g (73%) of the desired compound, Rf 0.17 (4% methanol in chloroform). Mass spectrum: (M+H)+ =187.
Quantity
3.14 mL
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
Reaction Step One
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Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
1.43 g
Type
reactant
Reaction Step Two
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Quantity
5 mL
Type
solvent
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
73%

Synthesis routes and methods II

Procedure details

The reaction described in Preparation 15 was then repeated, but using 1.9 g of the above ester, 0.31 g of lithium aluminum hydride, and 40 ml of tetrahydrofuran, giving 2-diethylaminothiazol-4-ylmethanol as colorless prisms.
Name
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
0.31 g
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Three

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